Cas no 1598005-31-2 (3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane)

• Product Name: 3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane
• CAS No: 1598005-31-2
• MF: C₁₂H₁₅IO₃
• MW: 334.150176286697
• CID: 6279733
• PubChem ID: 102607670
• Update Time: 2025-10-31

3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane Chemical and Physical Properties

Names and Identifiers

• 3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane
• 1598005-31-2
• 3-[2-iodo-1-(3-methoxyphenyl)ethoxy]oxetane
• EN300-1134445

• Inchi： 1S/C12H15IO3/c1-14-10-4-2-3-9(5-10)12(6-13)16-11-7-15-8-11/h2-5,11-12H,6-8H2,1H3
• InChI Key： QYPIHLRGFRKNCJ-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)OC)OC1COC1

Computed Properties

• Exact Mass: 334.00659g/mol
• Monoisotopic Mass: 334.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Additional information on 3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane

3-2-Iodo-1-(3-Methoxyphenyl)Ethoxyoxetane (CAS No. 1598005-31-2): A Comprehensive Overview

The compound 3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane (CAS No. 1598005-31-2) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers, and its structure incorporates an iodo group and a methoxyphenyl substituent, making it a valuable molecule for further research and development.

Oxetanes are known for their stability and reactivity, making them versatile building blocks in organic synthesis. The presence of the iodo group in this compound adds to its reactivity, particularly in nucleophilic substitution reactions. The methoxyphenyl group, on the other hand, introduces aromaticity and electronic effects that can influence the compound's behavior in different chemical environments. These features make 3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane a promising candidate for applications in drug discovery, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of oxetanes in the development of biodegradable polymers and as intermediates in the synthesis of complex molecules. For instance, researchers have explored the use of oxetane derivatives in creating environmentally friendly materials due to their ability to undergo controlled degradation under specific conditions. The iodo group in this compound can serve as a leaving group, enabling the formation of diverse products through substitution reactions. This property has been leveraged in the synthesis of bioactive compounds, where precise control over molecular architecture is crucial.

The methoxyphenyl group attached to the oxetane ring introduces steric and electronic effects that can modulate the compound's reactivity and solubility. This makes 3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane particularly useful in medicinal chemistry, where fine-tuning molecular properties is essential for drug design. Recent advancements in computational chemistry have allowed researchers to predict the behavior of such compounds in biological systems, facilitating the design of more effective therapeutic agents.

In terms of synthesis, 3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane can be prepared through various methods, including ring-opening reactions of epoxides or direct coupling reactions involving appropriate precursors. The choice of synthetic route depends on the desired scalability, cost-effectiveness, and purity requirements. Recent publications have emphasized the use of catalytic methods to enhance reaction efficiency and minimize waste, aligning with green chemistry principles.

The application of this compound extends beyond traditional chemical synthesis. Its unique structure makes it a potential candidate for use in nanotechnology, where precise control over molecular dimensions is critical. Researchers have explored the use of oxetane derivatives in constructing self-assembling nanostructures, which hold promise for applications in drug delivery systems and sensors.

In conclusion, 3-2-iodo-1-(3-methoxyphenyl)ethoxyoxetane (CAS No. 1598005-31-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features make it a valuable tool for advancing research in organic synthesis, medicinal chemistry, materials science, and nanotechnology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations.